WAY-213613
WAY-213613
WAY-213613 is a potent, non-substrate inhibitor of EAAT2 (GLT-1) that displays > 44-fold selectivity over EAAT1 and EAAT3 (IC50 values are 85, 3787 and 5004 nM for EAAT2, EAAT3 and EAAT1 respectively). WAY-213613 exhibits no activity towards ionotropic and metabotropic glutamate receptors.
Brand Name:
Vulcanchem
CAS No.:
868359-05-1
VCID:
VC0547106
InChI:
InChI=1S/C16H13BrF2N2O4/c17-10-5-11(18)12(19)6-14(10)25-9-3-1-8(2-4-9)21-15(22)7-13(20)16(23)24/h1-6,13H,7,20H2,(H,21,22)(H,23,24)/t13-/m0/s1
SMILES:
C1=CC(=CC=C1NC(=O)CC(C(=O)O)N)OC2=CC(=C(C=C2Br)F)F
Molecular Formula:
C16H13BrF2N2O4
Molecular Weight:
415.19 g/mol
WAY-213613
CAS No.: 868359-05-1
Cat. No.: VC0547106
Molecular Formula: C16H13BrF2N2O4
Molecular Weight: 415.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | WAY-213613 is a potent, non-substrate inhibitor of EAAT2 (GLT-1) that displays > 44-fold selectivity over EAAT1 and EAAT3 (IC50 values are 85, 3787 and 5004 nM for EAAT2, EAAT3 and EAAT1 respectively). WAY-213613 exhibits no activity towards ionotropic and metabotropic glutamate receptors. |
|---|---|
| CAS No. | 868359-05-1 |
| Molecular Formula | C16H13BrF2N2O4 |
| Molecular Weight | 415.19 g/mol |
| IUPAC Name | (2S)-2-amino-4-[4-(2-bromo-4,5-difluorophenoxy)anilino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C16H13BrF2N2O4/c17-10-5-11(18)12(19)6-14(10)25-9-3-1-8(2-4-9)21-15(22)7-13(20)16(23)24/h1-6,13H,7,20H2,(H,21,22)(H,23,24)/t13-/m0/s1 |
| Standard InChI Key | BNYDDAAZMBUFRG-ZDUSSCGKSA-N |
| Isomeric SMILES | C1=CC(=CC=C1NC(=O)C[C@@H](C(=O)O)N)OC2=CC(=C(C=C2Br)F)F |
| SMILES | C1=CC(=CC=C1NC(=O)CC(C(=O)O)N)OC2=CC(=C(C=C2Br)F)F |
| Canonical SMILES | C1=CC(=CC=C1NC(=O)CC(C(=O)O)N)OC2=CC(=C(C=C2Br)F)F |
| Appearance | White to off-white solid powder. |
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